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Compound of Interest

Compound Name: Boc-D-Met-OH

Cat. No.: B558481 Get Quote

Essential Safety and Handling Guide for Boc-D-
Met-OH
For researchers, scientists, and professionals in drug development, the proper handling of

chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This

guide provides essential, immediate safety and logistical information for the handling of Boc-D-
Met-OH (N-tert-Butoxycarbonyl-D-methionine), a key building block in peptide synthesis.

Personal Protective Equipment (PPE)
When handling Boc-D-Met-OH, a comprehensive approach to personal protection is critical.

The following personal protective equipment is recommended to minimize exposure and

ensure safety.[1][2][3]

Engineering Controls:

Ensure adequate ventilation in the handling area. Use of a chemical fume hood is

recommended, especially when working with powders to minimize inhalation of dust.

Respiratory Protection:

A NIOSH-approved N95 or P1 respirator should be used when handling the powder form of

this compound to prevent inhalation of dust particles.[1][2][3]
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Eye and Face Protection:

Chemical safety goggles or glasses that meet EN 166 (EU) or NIOSH (US) standards are

mandatory to protect against dust particles and potential splashes.[1][4]

Hand Protection:

Chemically resistant gloves, such as nitrile rubber, should be worn.[1] Gloves must be

inspected before use and disposed of properly after handling the chemical.[4]

Skin and Body Protection:

A lab coat or other protective clothing should be worn to prevent skin contact.

Quantitative Data Summary
The following table summarizes the key quantitative data for Boc-D-Met-OH, providing a quick

reference for its physical and chemical properties.

Property Value

CAS Number 5241-66-7[1][2][5]

Molecular Formula C₁₀H₁₉NO₄S[1][2]

Molecular Weight 249.33 g/mol [1][2][5]

Melting Point 47-50 °C (literature)[3][6]

Storage Temperature 2-8 °C[5]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized operational procedure is crucial for the safe handling of Boc-D-
Met-OH.

Preparation:

Before handling, ensure that the work area is clean and uncluttered.
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Verify that a safety shower and eyewash station are readily accessible.

Don all required personal protective equipment as outlined above.

Weighing and Dispensing:

Conduct all weighing and dispensing of the powdered compound within a chemical fume

hood or a ventilated balance enclosure to minimize dust inhalation.

Use appropriate tools (e.g., spatulas) for transferring the solid. Avoid creating dust clouds.

Dissolving:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

If the solvent is volatile, perform this step in a fume hood.

Reaction Setup:

Ensure all glassware is properly secured.

If the reaction is to be heated, use a suitable heating mantle and monitor the temperature

closely.

Post-Handling:

Thoroughly clean all equipment used for handling Boc-D-Met-OH.

Wash hands and any exposed skin with soap and water after completing the work and

before leaving the laboratory.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][8]
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. If irritation persists, seek medical attention.[7][9]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[7][9]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention. Never give anything by mouth to an unconscious person.[9][10]

Disposal Plan
Proper disposal of Boc-D-Met-OH and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Chemical: Dispose of unused or waste Boc-D-Met-OH in accordance with local,

state, and federal regulations. It should be treated as chemical waste and disposed of

through a licensed waste disposal company. Do not allow the chemical to enter drains or

waterways.[4]

Contaminated Packaging: Empty containers should be triple-rinsed with an appropriate

solvent. The rinsate should be collected and disposed of as chemical waste. The cleaned

containers can then be disposed of as regular laboratory waste, unless otherwise specified

by local regulations.

Chemical Spill Workflow
The following diagram outlines the logical workflow for responding to a chemical spill of Boc-D-
Met-OH.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.cdc.gov/niosh/npg/firstaid.html
https://www.echemi.com/sds/boc-d-dap-oh-pd180713173360.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.echemi.com/sds/boc-d-dap-oh-pd180713173360.html
https://www.echemi.com/sds/boc-d-dap-oh-pd180713173360.html
https://ehs.uconn.edu/emergency/lab-accidentfirst-aid-information/
https://www.benchchem.com/product/b558481?utm_src=pdf-body
https://www.benchchem.com/product/b558481?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2017/07/DL-Methionine.pdf
https://www.benchchem.com/product/b558481?utm_src=pdf-body
https://www.benchchem.com/product/b558481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Boc-D-Met-OH Spill Response

Immediate Actions

Spill Containment & Cleanup

Decontamination & Disposal

Alert Personnel & Evacuate Area

Identify the Spilled Material

Assess the Spill Size & Risk

Don Appropriate PPE

Proceed if spill is manageable

Contain the Spill with Absorbent Material

Carefully Sweep or Scoop up Solid Material

Place Waste in a Labeled, Sealed Container

Decontaminate the Spill Area

Dispose of Waste via Chemical Waste Program

Restock Spill Kit

Click to download full resolution via product page

Caption: Logical workflow for a chemical spill response.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b558481?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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